Cas no 88260-33-7 (Octanoic acid, 3,8-dibromo-2-oxo-)

• Product Name: Octanoic acid, 3,8-dibromo-2-oxo-
• CAS No: 88260-33-7
• MF: C₈H₁₂Br₂O₃
• MW: 315.98708152771
• CID: 639459
• PubChem ID: 71409618
• Update Time: 2025-04-19

Octanoic acid, 3,8-dibromo-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3,8-dibromo-2-oxo-
• 3,8-dibromo-2-oxooctanoic acid
• 88260-33-7
• DTXSID80829357

• Inchi： 1S/C8H12Br2O3/c9-5-3-1-2-4-6(10)7(11)8(12)13/h6H,1-5H2,(H,12,13)
• InChI Key： CFVNRAPYSDOWMF-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)O)=O)CCCCCBr

Computed Properties

• Exact Mass: 315.91327g/mol
• Monoisotopic Mass: 313.91532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų